
A Comprehensive Technical Guide to DSPE-
PEG46-DBCO: Nomenclature, Properties, and

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dspe-peg46-dbco

Cat. No.: B12425441 Get Quote

This technical guide provides an in-depth overview of 1,2-distearoyl-sn-glycero-3-

phosphoethanolamine-N-[poly(ethylene glycol)46]-dibenzocyclooctyne (DSPE-PEG46-DBCO),

a heterobifunctional phospholipid-PEG conjugate crucial for advancements in drug delivery,

bioconjugation, and cell surface engineering. This document is intended for researchers,

scientists, and drug development professionals, offering detailed information on its alternative

names, chemical properties, experimental applications, and relevant workflows.

Nomenclature and Synonyms
DSPE-PEG46-DBCO is known by a variety of names in scientific literature and commercial

catalogs, which can vary based on the length of the polyethylene glycol (PEG) chain and the

specific chemical structure. Understanding these synonyms is critical for comprehensive

literature searches and product sourcing.

Common synonyms and alternative names include:

Full Chemical Name: 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-

[dibenzocyclooctyl(poly(ethylene glycol))]

Common Abbreviations: DSPE-PEG-DBCO, DBCO-PEG-DSPE

Systematic IUPAC Name: [(2R)-3-[2-[2-[[6-(2-azatricyclo[10.4.0.04,9]hexadeca-

1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-6-oxohexanoyl]amino]ethoxycarbonylamino]ethoxy-
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hydroxyphosphoryl]oxy-2-octadecanoyloxypropyl] octadecanoate[1]

Commercial Variations: The numerical value after "PEG" indicates the average molecular

weight of the polyethylene glycol chain. Common variants include DSPE-PEG2000-DBCO,

DSPE-PEG3400-DBCO, and DSPE-PEG5000-DBCO.[2][3] The number of PEG subunits

can also be specified, for example, DSPE-PEG4-DBCO.

Other Identifiers: Specific supplier catalog numbers (e.g., BP-26200, H20241) and CAS

numbers are also used for precise identification.[1]

Physicochemical Properties and Specifications
DSPE-PEG-DBCO is an amphiphilic molecule with a hydrophobic DSPE lipid anchor and a

hydrophilic PEG chain functionalized with a DBCO group. This structure allows for its

incorporation into lipid bilayers, such as liposomes and cell membranes, while presenting the

DBCO moiety to the aqueous environment for subsequent conjugation reactions.

Below is a summary of typical quantitative data for common DSPE-PEG-DBCO variants. Note

that exact values may vary depending on the manufacturer and the polydispersity of the PEG

chain.

Property DSPE-PEG4-DBCO
DSPE-PEG2000-
DBCO

DSPE-PEG5000-
DBCO

Average Molecular

Weight (Da)
1282.7 ~2800 ~5750

Purity ≥95% >90% to >99% >99%

Appearance
White to off-white

solid

Pale yellow to yellow

solid

White to off-white

solid

Solubility DMSO, DCM, DMF
Water, DMSO, DCM,

DMF

Soluble in organic

solvents

Storage Conditions
-20°C, protect from

light

-20°C, protect from

light

-20°C, protect from

light

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dspe-peg-dbco
https://www.medchemexpress.com/dspe-peg-dbco-mw-2000.html
https://www.avantiresearch.com/en-gb/products/product/880226-dspe-peg5000-dbco
https://pubchem.ncbi.nlm.nih.gov/compound/Dspe-peg-dbco
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
DSPE-PEG-DBCO is a key reagent in copper-free click chemistry, a bioorthogonal reaction that

allows for the efficient and specific conjugation of molecules in biological systems without the

need for a toxic copper catalyst.[4] The DBCO group reacts specifically with azide-

functionalized molecules to form a stable triazole linkage.

Preparation of Targeted Liposomes via Post-Insertion
This protocol describes the preparation of liposomes and the subsequent insertion of a DBCO-

functionalized lipid, followed by conjugation of an azide-containing targeting ligand.

Materials:

Primary lipids (e.g., DSPC, Cholesterol)

DSPE-PEG-DBCO

Azide-functionalized targeting ligand (e.g., peptide, antibody)

Hydration buffer (e.g., PBS, HEPES-buffered saline)

Organic solvent (e.g., chloroform)

Extruder with polycarbonate membranes of desired pore size (e.g., 100 nm)

Procedure:

Liposome Formulation:

Dissolve the primary lipids (e.g., DSPC and cholesterol at a desired molar ratio) in

chloroform.

Create a thin lipid film by evaporating the organic solvent using a rotary evaporator.

Further dry the film under vacuum for at least 2 hours to remove residual solvent.

Hydrate the lipid film with the hydration buffer by vortexing or gentle shaking above the

lipid phase transition temperature. This results in the formation of multilamellar vesicles
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(MLVs).

Liposome Sizing:

To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion

through polycarbonate membranes with a specific pore size (e.g., 100 nm). This process is

typically repeated 10-20 times.

Post-Insertion of DSPE-PEG-DBCO:

Prepare a micellar solution of DSPE-PEG-DBCO in the hydration buffer.

Incubate the pre-formed liposomes with the DSPE-PEG-DBCO micellar solution at a

temperature above the phase transition of the liposome lipids (e.g., 60°C) for 1 hour. This

facilitates the insertion of the DSPE-PEG-DBCO into the liposome bilayer.

Conjugation via Click Chemistry:

Add the azide-functionalized targeting ligand to the liposome suspension containing

DSPE-PEG-DBCO.

Incubate the mixture at room temperature for 4-12 hours or at 4°C overnight to allow for

the copper-free click reaction to proceed.

Purification:

Remove unreacted ligand and micelles by a suitable purification method, such as size

exclusion chromatography or dialysis.

Cell Surface Engineering with DSPE-PEG-DBCO
This protocol outlines the modification of cell surfaces by inserting DSPE-PEG-DBCO into the

plasma membrane, followed by the attachment of azide-modified molecules.

Materials:

Cells in suspension or adherent culture
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DSPE-PEG-DBCO

Azide-functionalized molecule of interest (e.g., fluorescent dye, biotin, protein)

Cell culture medium or PBS

Flow cytometer or fluorescence microscope for analysis

Procedure:

Cell Preparation:

Harvest cells and wash with PBS. Resuspend the cells in PBS or serum-free medium at a

concentration of approximately 1-2 x 106 cells/mL.

Lipid Insertion:

Add a solution of DSPE-PEG-DBCO to the cell suspension to a final concentration of 10-

50 µM.

Incubate the cells with the lipid solution for 30-60 minutes at 37°C.

Washing:

Pellet the cells by centrifugation and wash three times with cold PBS to remove excess,

non-inserted lipid.

Click Conjugation:

Resuspend the DBCO-modified cells in PBS.

Add the azide-functionalized molecule to the cell suspension. The optimal concentration

will depend on the specific molecule and should be determined empirically.

Incubate for 1-2 hours at room temperature or 37°C.

Final Wash and Analysis:

Wash the cells again with PBS to remove unreacted azide-molecules.
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Analyze the cells using an appropriate method, such as flow cytometry for fluorescently

labeled cells or by subsequent staining with a labeled streptavidin if a biotin-azide was

used.

Visualized Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate key experimental

workflows involving DSPE-PEG-DBCO.
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Caption: Workflow for preparing targeted liposomes using the post-insertion method.
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Caption: Workflow for cell surface engineering using DSPE-PEG-DBCO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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